Cas no 442910-92-1 (7-fluoro-5-methyl-2,3-dihydro-1H-indole-2,3-dione)
442910-92-1 structure
Product Name:7-fluoro-5-methyl-2,3-dihydro-1H-indole-2,3-dione
CAS No:442910-92-1
MF:C9H6FNO2
MW:179.147845745087
CID:929411
PubChem ID:16787565
Update Time:2025-04-19
7-fluoro-5-methyl-2,3-dihydro-1H-indole-2,3-dione Chemical and Physical Properties
Names and Identifiers
-
- 7-Fluoro-5-methylisatin
- 7-fluoro-5-methyl-1H-indole-2,3-dione
- 7-fluoro-5-methylindoline-2,3-dione
- 7-Fluoro-5-methyl Isatin
- 7-fluoranyl-5-methyl-1H-indole-2,3-dione
- Z247609762
- DTXSID90588504
- G21173
- SCHEMBL3737886
- 1H-Indole-2,3-dione, 7-fluoro-5-methyl-
- AKOS000145061
- A826531
- PLDJBBLAQSTSKA-UHFFFAOYSA-N
- SB65852
- 442910-92-1
- EN300-36028
- 7-fluoro-5-methyl-2,3-dihydro-1H-indole-2,3-dione
-
- Inchi: 1S/C9H6FNO2/c1-4-2-5-7(6(10)3-4)11-9(13)8(5)12/h2-3H,1H3,(H,11,12,13)
- InChI Key: PLDJBBLAQSTSKA-UHFFFAOYSA-N
- SMILES: FC1=CC(C)=CC2C(C(NC=21)=O)=O
Computed Properties
- Exact Mass: 179.03800
- Monoisotopic Mass: 179.03825660g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 13
- Rotatable Bond Count: 0
- Complexity: 266
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Surface Charge: 0
- Tautomer Count: 14
- XLogP3: 1.2
- Topological Polar Surface Area: 46.2Ų
Experimental Properties
- Color/Form: No data avaiable
- Density: 1.4±0.1 g/cm3
- Melting Point: No data available
- Boiling Point: No data available
- Flash Point: No data available
- Refractive Index: 1.574
- PSA: 46.17000
- LogP: 1.40690
- Vapor Pressure: No data available
7-fluoro-5-methyl-2,3-dihydro-1H-indole-2,3-dione Security Information
- Signal Word:warning
- Hazard Statement: H303+H313+H333
-
Warning Statement:
P264Thoroughly clean after treatment
P280Wear protective gloves/Wear protective clothing/Wear protective goggles/Wear a protective mask
P305If it enters the eyes
P351Rinse carefully with water for a few minutes
P338Remove the contact lens(If any)And easy to operate,Continue flushing
P337If eye irritation persists
P313Obtain medical advice/care - Safety Instruction: H303+H313+H333
- Storage Condition:Store at 4 ° C, -4 ° C is better
7-fluoro-5-methyl-2,3-dihydro-1H-indole-2,3-dione Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Chemenu | CM373832-1g |
7-Fluoro-5-methylisatin |
442910-92-1 | 95%+ | 1g |
$*** | 2023-05-30 | |
| Chemenu | CM373832-5g |
7-Fluoro-5-methylisatin |
442910-92-1 | 95%+ | 5g |
$*** | 2023-05-30 | |
| TRC | B440855-25mg |
7-fluoro-5-methyl-2,3-dihydro-1H-indole-2,3-dione |
442910-92-1 | 25mg |
$ 50.00 | 2022-06-07 | ||
| TRC | B440855-50mg |
7-fluoro-5-methyl-2,3-dihydro-1H-indole-2,3-dione |
442910-92-1 | 50mg |
$ 70.00 | 2022-06-07 | ||
| TRC | B440855-250mg |
7-fluoro-5-methyl-2,3-dihydro-1H-indole-2,3-dione |
442910-92-1 | 250mg |
$ 275.00 | 2022-06-07 | ||
| SHENG KE LU SI SHENG WU JI SHU | sc-351475-1 g |
7-fluoro-5-methyl-1H-indole-2,3-dione, |
442910-92-1 | 1g |
¥2,512.00 | 2023-07-11 | ||
| SHENG KE LU SI SHENG WU JI SHU | sc-351475A-5 g |
7-fluoro-5-methyl-1H-indole-2,3-dione, |
442910-92-1 | 5g |
¥7,295.00 | 2023-07-11 | ||
| Enamine | EN300-36028-0.05g |
7-fluoro-5-methyl-2,3-dihydro-1H-indole-2,3-dione |
442910-92-1 | 95.0% | 0.05g |
$53.0 | 2025-02-20 | |
| Enamine | EN300-36028-0.1g |
7-fluoro-5-methyl-2,3-dihydro-1H-indole-2,3-dione |
442910-92-1 | 95.0% | 0.1g |
$83.0 | 2025-02-20 | |
| Enamine | EN300-36028-0.25g |
7-fluoro-5-methyl-2,3-dihydro-1H-indole-2,3-dione |
442910-92-1 | 95.0% | 0.25g |
$116.0 | 2025-02-20 |
7-fluoro-5-methyl-2,3-dihydro-1H-indole-2,3-dione Related Literature
-
Long Deng,Qian Zou,Biao Liu,Wenhui Ye,Chengfei Zhuo,Li Chen,Ze-Yuan Deng,Ya-Wei Fan,Jing Li Food Funct., 2018,9, 4234-4245
-
Sethuraman Sathyamoorthi,M. Kanagaraj,Murugavel Kathiresan J. Mater. Chem. A, 2016,4, 4562-4569
-
Max Attwood,Hiroki Akutsu,Lee Martin,Toby J. Blundell,Pierre Le Maguere,Scott S. Turner Dalton Trans., 2021,50, 11843-11851
-
Denis V. Korchagin,Elena A. Yureva,Alexander V. Akimov,Eugenii Ya. Misochko,Gennady V. Shilov,Artem D. Talantsev,Roman B. Morgunov,Alexander A. Shakin,Sergey M. Aldoshin,Boris S. Tsukerblat Dalton Trans., 2017,46, 7540-7548
-
Suneel Gangada,Naresh Duvva,Raghu Chitta Phys. Chem. Chem. Phys., 2018,20, 21352-21367
442910-92-1 (7-fluoro-5-methyl-2,3-dihydro-1H-indole-2,3-dione) Related Products
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- 107583-37-9(5,6,7-Trifluoroindoline-2,3-dione)
- 116570-41-3(5,7-Difluoroindoline-2,3-dione)
- 749240-53-7(7-fluoro-4-methyl-2,3-dihydro-1H-indole-2,3-dione)
- 317-20-4(7-fluoro-2,3-dihydro-1H-indole-2,3-dione)
- 774-47-0(5,6-difluoro-2,3-dihydro-1H-indole-2,3-dione)
- 324-03-8(6-fluoro-2,3-dihydro-1H-indole-2,3-dione)
- 57817-03-5(6-fluoro-7-methyl isatin)
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